Cas no 864528-51-8 (4-(azidomethyl)-2-methyl-1-nitrobenzene)

• Product Name: 4-(azidomethyl)-2-methyl-1-nitrobenzene
• CAS No: 864528-51-8
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 1850625
• PubChem ID: 59334384
• Update Time: 2025-05-20

4-(azidomethyl)-2-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(azidomethyl)-2-methyl-1-nitro-
• 4-(azidomethyl)-2-methyl-1-nitrobenzene
• EN300-1823109
• 864528-51-8

• Inchi： 1S/C8H8N4O2/c1-6-4-7(5-10-11-9)2-3-8(6)12(13)14/h2-4H,5H2,1H3
• InChI Key： PSFSOMDAZIFOTG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(CN=[N+]=[N-])C=C1C)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-(azidomethyl)-2-methyl-1-nitrobenzene

4-(Azidomethyl)-2-Methyl-1-Nitrobenzene: A Comprehensive Overview

4-(Azidomethyl)-2-Methyl-1-Nitrobenzene, also known by its CAS number 864528-51-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a nitro group at the 1-position, a methyl group at the 2-position, and an azidomethyl group at the 4-position of the benzene ring. The presence of these functional groups makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 4-(Azidomethyl)-2-Methyl-1-Nitrobenzene typically involves multi-step reactions, often starting from benzene derivatives. The introduction of the nitro group is a critical step, as it plays a pivotal role in directing subsequent substitutions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, which has significantly improved the yield and purity of this compound.

In terms of applications, 4-(Azidomethyl)-2-Methyl-1-Nitrobenzene has garnered attention in the field of medicinal chemistry due to its potential as a precursor for bioactive molecules. Its azide group is particularly useful in click chemistry reactions, such as the Huisgen cycloaddition, which allows for the rapid construction of complex molecular frameworks. This property has been exploited in drug discovery programs targeting various diseases, including cancer and infectious diseases.

Moreover, the compound's nitro group imparts strong electron-withdrawing effects, making it an ideal candidate for use in electrochemical applications. Recent studies have demonstrated its utility as an electrode material in supercapacitors and lithium-ion batteries. The methyl group further enhances its stability under harsh operating conditions, making it a promising material for energy storage technologies.

The structural flexibility of 4-(Azidomethyl)-2-Methyl-1-Nitrobenzene also lends itself to applications in polymer chemistry. By incorporating this compound into polymer networks, researchers have developed materials with enhanced mechanical properties and thermal stability. These materials are being explored for use in high-performance composites and lightweight structural components.

In conclusion, 4-(Azidomethyl)-2-Methyl-1-Nitrobenzene (CAS No: 864528-51-8) is a multifaceted compound with a wide range of applications across various disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, drug discovery, materials science, and energy technology. As research continues to uncover new synthetic methods and applications, this compound is poised to play an even greater role in advancing modern chemistry.